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Compound of Interest

Compound Name: MI-1061 TFA

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of Ml-
1061 TFA, a potent and selective menin-MLL inhibitor. Adherence to these procedures is
critical to ensure personnel safety, environmental protection, and regulatory compliance. The
trifluoroacetate (TFA) salt of MI-1061 necessitates specific handling and disposal
considerations due to the properties of trifluoroacetic acid.

Core Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle MI-1061 TFA with the
appropriate personal protective equipment (PPE). While MI-1061 TFA itself is not classified as
a hazardous substance, the trifluoroacetic acid component is corrosive and requires careful
handling.

Required Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

All handling of MI-1061 TFA and its waste should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.
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Quantitative Data for Trifluoroacetic Acid (TFA)

The hazardous characteristics of MI-1061 TFA waste are primarily dictated by the
trifluoroacetic acid component. The following table summarizes key quantitative data for TFA to
inform safe handling and disposal.

Property Value

CAS Number 76-05-1
Molecular Formula C2HF30:2
Molecular Weight 114.02 g/mol
Boiling Point 72.4 °C (162.3 °F)
Melting Point -15.4 °C (4.3 °F)
Density 1.48 g/cm3

Acidity (pKa) 0.23

Step-by-Step Disposal Protocol for MI-1061 TFA

The following protocol outlines the procedural, step-by-step guidance for the safe and
compliant disposal of MI-1061 TFA.

1. Waste ldentification and Segregation:

 All materials contaminated with MI-1061 TFA, including unused product, solutions, and
contaminated labware (e.g., pipette tips, vials), must be treated as hazardous waste.

o Segregate MI-1061 TFA waste from other waste streams, particularly from bases and
oxidizing agents, to prevent violent reactions.

2. Waste Collection and Storage:

e Collect all MI-1061 TFA waste in a designated, leak-proof, and chemically compatible
container. A high-density polyethylene (HDPE) container is recommended.
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e The waste container must be clearly labeled as "Hazardous Waste: MI-1061 TFA" and
should include the chemical formula (C32H27CIl2FaN30Ose) and any other identifiers required by
your institution's environmental health and safety (EHS) department.

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

3. Spill and Contamination Management:

 In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial spill pillows).

» Do not use combustible materials, such as paper towels, to absorb spills.
o Collect the absorbent material and place it in the designated hazardous waste container.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol) and collect the cleaning
materials as hazardous waste.

4. Final Disposal:

e The disposal of MI-1061 TFA waste must be conducted through a licensed hazardous waste
disposal company.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.

e Do not dispose of MI-1061 TFA down the drain or in the regular trash.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of MI-1061 TFA.
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Final Disposal

Click to download full resolution via product page

MI-1061 TFA Disposal Workflow

This guide is intended to provide a clear and actionable framework for the safe disposal of MI-
1061 TFA. For further information, always refer to the Safety Data Sheet (SDS) and consult
with your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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